2-(3-acetyl-1H-indol-1-yl)-N-(4-methyl-1,3-thiazol-2-yl)acetamide

• IUPAC Name: 2-(3-acetylindol-1-yl)-N-(4-methyl-1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C16H15N3O2S/c1-10-9-22-16(17-10)18-15(21)8-19-7-13(11(2)20)12-5-3-4-6-14(12)19/h3-7,9H,8H2,1-2H3,(H,17,18,21)
• InChI Key: ZSFMVSUPPAEDMJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=N1)NC(=O)CN2C=C(C3=CC=CC=C32)C(=O)C
• Molecular Formula: C16H15N3O2S
• Molecular Weight: 313.4 g/mol

Description

2-(3-acetyl-1H-indol-1-yl)-N-(4-methyl-1,3-thiazol-2-yl)acetamide, also known as AMT, is a chemical compound that has been studied for its potential applications in scientific research. AMT belongs to the class of tryptamines, which are a group of compounds that have been found to have various effects on the human body.

Scientific Research Applications

2-(3-acetyl-1H-indol-1-yl)-N-(4-methyl-1,3-thiazol-2-yl)acetamide has been studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been found to have effects on the serotonin and dopamine systems in the brain, which are involved in regulating mood, cognition, and behavior.

Mechanism of Action

2-(3-acetyl-1H-indol-1-yl)-N-(4-methyl-1,3-thiazol-2-yl)acetamide is believed to work by binding to serotonin and dopamine receptors in the brain, which leads to an increase in the release of these neurotransmitters. This can result in a range of effects, including altered mood, increased energy, and changes in perception.
Biochemical and physiological effects:
This compound has been found to have a range of biochemical and physiological effects on the human body. These include changes in heart rate, blood pressure, and body temperature, as well as alterations in the levels of various neurotransmitters and hormones.

Advantages and Limitations for Lab Experiments

2-(3-acetyl-1H-indol-1-yl)-N-(4-methyl-1,3-thiazol-2-yl)acetamide has several advantages for use in lab experiments. It is relatively easy to synthesize and purify, and it has well-established effects on the serotonin and dopamine systems in the brain. However, there are also limitations to its use, including potential toxicity and the need for careful handling and disposal.

Future Directions

There are several potential future directions for research on 2-(3-acetyl-1H-indol-1-yl)-N-(4-methyl-1,3-thiazol-2-yl)acetamide. These include further studies on its effects on the brain and behavior, as well as investigations into its potential therapeutic applications in the treatment of various neurological and psychiatric disorders. Additionally, there is a need for more research on the safety and toxicity of this compound, particularly in the context of human use.

Synthesis Methods

The synthesis of 2-(3-acetyl-1H-indol-1-yl)-N-(4-methyl-1,3-thiazol-2-yl)acetamide involves the reaction of indole-3-acetic acid with thioacetamide and methyl iodide. The resulting compound is then purified through a series of chromatography techniques to obtain the final product.